![molecular formula C14H20N2O B7595609 1-(2,3-Dihydro-1-benzofuran-2-ylmethyl)-3-methylpiperazine](/img/structure/B7595609.png)
1-(2,3-Dihydro-1-benzofuran-2-ylmethyl)-3-methylpiperazine
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Overview
Description
1-(2,3-Dihydro-1-benzofuran-2-ylmethyl)-3-methylpiperazine, also known as DBMP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DBMP is a heterocyclic compound that belongs to the class of benzofurans and piperazines. It has a molecular formula of C14H20N2O and a molecular weight of 232.33 g/mol.
Mechanism of Action
The exact mechanism of action of 1-(2,3-Dihydro-1-benzofuran-2-ylmethyl)-3-methylpiperazine is not fully understood, but it is believed to act on various neurotransmitter systems in the brain, including the serotonin, dopamine, and GABA systems. This compound has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its antidepressant and anxiolytic effects. It has also been shown to enhance the activity of GABA, which may contribute to its anticonvulsant and antinociceptive effects.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the levels of neurotransmitters such as serotonin and dopamine in the brain, which may contribute to its antidepressant and anxiolytic effects. It has also been shown to enhance the activity of GABA, which may contribute to its anticonvulsant and antinociceptive effects. This compound has also been shown to have antioxidant and anti-inflammatory effects, which may be beneficial for the treatment of various diseases.
Advantages and Limitations for Lab Experiments
1-(2,3-Dihydro-1-benzofuran-2-ylmethyl)-3-methylpiperazine has several advantages for use in lab experiments. It is relatively easy to synthesize, and it has a high yield and purity. It has also been shown to have a wide range of biological activities, which makes it a useful tool for investigating the mechanisms of various diseases. However, there are also some limitations to the use of this compound in lab experiments. It has a relatively short half-life, which may make it difficult to study its long-term effects. It also has the potential to interact with other drugs and compounds, which may complicate its use in certain experiments.
Future Directions
There are several future directions for the study of 1-(2,3-Dihydro-1-benzofuran-2-ylmethyl)-3-methylpiperazine. One area of research is the development of new therapeutic agents based on the structure of this compound. Researchers are also investigating the potential of this compound as a treatment for various neurological disorders, including epilepsy, anxiety, and depression. Another area of research is the investigation of the mechanisms of action of this compound, which may lead to the development of new drugs and therapies for various diseases. Finally, researchers are also exploring the potential of this compound as a tool for studying the mechanisms of various diseases, which may lead to the development of new diagnostic and therapeutic approaches.
Synthesis Methods
The synthesis of 1-(2,3-Dihydro-1-benzofuran-2-ylmethyl)-3-methylpiperazine can be achieved through various methods, including the reaction of 2-(chloromethyl)-3-methylpiperazine with 2-hydroxybenzaldehyde in the presence of a base. Another method involves the reaction of 2-(chloromethyl)-3-methylpiperazine with 2-hydroxybenzyl alcohol in the presence of a base. Both methods result in the formation of this compound with high yield and purity.
Scientific Research Applications
1-(2,3-Dihydro-1-benzofuran-2-ylmethyl)-3-methylpiperazine has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to possess a wide range of biological activities, including anticonvulsant, antidepressant, anxiolytic, and antinociceptive effects. This compound has also been investigated for its potential as a therapeutic agent for the treatment of neurological disorders such as epilepsy, anxiety, and depression.
properties
IUPAC Name |
1-(2,3-dihydro-1-benzofuran-2-ylmethyl)-3-methylpiperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O/c1-11-9-16(7-6-15-11)10-13-8-12-4-2-3-5-14(12)17-13/h2-5,11,13,15H,6-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFGZKUBJKGYUOB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCN1)CC2CC3=CC=CC=C3O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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